Cas no 914635-61-3 (4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene)

• Product Name: 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene
• CAS No: 914635-61-3
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 1965175
• PubChem ID: 26985575
• Update Time: 2025-10-18

4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1-ISOPROPENYLOXY-2-TRIFLUOROMETHYL-BENZENE
• 5-Bromo-2-isopropoxybenzotrifluoride
• 4-bromo-1-prop-1-en-2-yloxy-2-(trifluoromethyl)benzene
• 4-Bromo-1-(1-methylethoxy)-2-(trifluoromethyl)benzene (ACI)
• 4-Bromo-1-[(1-methylethyl)oxy]-2-(trifluoromethyl)benzene
• 914635-61-3
• AKOS027282696
• 4-bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene
• CS-0195457
• 4-bromo-1-isopropoxy-2-(trifluoromethyl)benzene
• DB-123334
• SCHEMBL1293281
• MFCD08059522
• AS-83643
• 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene

• MDL： MFCD08059522
• Inchi： 1S/C10H10BrF3O/c1-6(2)15-9-4-3-7(11)5-8(9)10(12,13)14/h3-6H,1-2H3
• InChI Key： UXWQSCRGWLFFLF-UHFFFAOYSA-N
• SMILES： FC(C1C(OC(C)C)=CC=C(Br)C=1)(F)F

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene

Comprehensive Overview of 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene (CAS No. 914635-61-3)

4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene (CAS No. 914635-61-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound, characterized by its unique bromine and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a propan-2-yloxy moiety, enhances its reactivity and applicability in various chemical reactions, making it a valuable asset in research and industrial applications.

The growing interest in 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene is driven by its potential applications in the development of advanced materials and bioactive compounds. Researchers are particularly intrigued by its role in the synthesis of fluorinated aromatic compounds, which are increasingly sought after due to their unique physicochemical properties. These properties include enhanced stability, lipophilicity, and bioavailability, making them ideal candidates for drug discovery and agrochemical formulations. The compound's CAS No. 914635-61-3 is frequently searched in academic and industrial databases, reflecting its importance in contemporary chemical research.

One of the key factors contributing to the popularity of 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene is its compatibility with modern synthetic methodologies, such as cross-coupling reactions and catalytic fluorination. These methods are widely used in the pharmaceutical industry to create complex molecules with high precision and efficiency. The compound's bromine substituent acts as a reactive site, enabling further functionalization through palladium-catalyzed reactions, which are a cornerstone of modern organic synthesis. This versatility aligns with the current trend toward sustainable and efficient chemical processes, a topic of great interest to both researchers and industry professionals.

In addition to its synthetic utility, 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene is also being explored for its potential in material science. The incorporation of trifluoromethyl groups into aromatic systems is known to impart desirable properties such as thermal stability and resistance to degradation. These characteristics are highly valued in the development of high-performance polymers, liquid crystals, and electronic materials. As the demand for advanced materials grows, the relevance of this compound in cutting-edge research is expected to increase, further solidifying its position in the chemical landscape.

Another area where 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene (CAS No. 914635-61-3) is making an impact is in the field of agrochemicals. The trifluoromethyl group is a common feature in many modern pesticides and herbicides, owing to its ability to enhance the biological activity of these compounds. Researchers are investigating the potential of this compound as a building block for novel agrochemicals that are more effective and environmentally friendly. This aligns with the global push toward sustainable agriculture and reduced environmental impact, topics that are increasingly prominent in public discourse and scientific literature.

The safety and handling of 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene are also subjects of interest, particularly in laboratory and industrial settings. Proper storage, handling, and disposal protocols are essential to ensure the safe use of this compound. While it is not classified as a hazardous material under standard regulations, adherence to best practices in chemical management is recommended to mitigate any potential risks. This focus on safety reflects the broader trend toward responsible chemical usage and regulatory compliance in the scientific community.

In conclusion, 4-Bromo-1-propan-2-yloxy-2-(trifluoromethyl)benzene (CAS No. 914635-61-3) is a compound of significant scientific and industrial relevance. Its unique structural features and versatile applications make it a valuable tool in pharmaceutical, agrochemical, and material science research. As the demand for innovative and sustainable chemical solutions continues to rise, this compound is poised to play an increasingly important role in advancing these fields. Its presence in academic literature and industrial applications underscores its importance and ensures its continued relevance in the years to come.